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Compound of Interest

2,6-Difluoro-3-methoxybenzyl
Compound Name:

bromide
CAS No.: 886498-55-1
Cat. No.: B1598493

Get Quote

Compound Identity & Significance

¢ |[UPAC Name: 2-(Bromomethyl)-1,3-difluoro-4-methoxybenzene[1]
e CAS Number: 886498-55-1

¢ Molecular Formula: CsH7BrF20[2][3]

e Molecular Weight: 237.04 g/mol [2][3]

» Structural Role: The 2,6-difluoro substitution pattern creates a "privileged scaffold" in
medicinal chemistry, often used to modulate metabolic stability (blocking P450 oxidation
sites) and lipophilicity. The benzylic bromide is a highly reactive electrophile, serving as a
linchpin for alkylation reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Due to the asymmetric substitution of the methoxy group at position 3, the symmetry of the 2,6-
difluoro system is broken. This results in distinct chemical environments for the fluorine atoms
and complex coupling patterns.

A. 1H NMR (Proton) - 400 MHz, CDCls
The proton spectrum is characterized by scalar coupling between protons (
H-

H) and fluorine (

H-
F).
Coupling
Shift (8, ppm) Multiplicity Integration Assignment Constants (
» Hz)
6.90 — 7.05 Multiplet 1H Ar-H5
Doublet of
6.80 — 6.88 1H Ar-H4
Doublets
(weak)
4.55 Doublet (or dd) 2H -CH2Br Hz
N/A (Singlet,
3.88 Singlet 3H -OCHs possible

broadening)

Technical Interpretation:

e The Benzylic Signal (4.55 ppm): Unlike non-fluorinated benzyl bromides (singlet), the
methylene protons here couple with the ortho-fluorines (F2 and F6). Because the molecule is
asymmetric, F2 and F6 are not magnetically equivalent, potentially splitting this signal into a
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doublet of doublets (dd). However, if the coupling constants are similar, it often appears as a

triplet or a broadened singlet.

o Aromatic Region: H5 is located between H4 and F6. It experiences strong ortho-coupling

from both, resulting in a distinct doublet of doublets (td or dd pattern). H4 is shielded by the

adjacent methoxy group and shows primarily ortho-coupling to H5.

B. 13C NMR (Carbon) - 100 MHz, CDCls

Fluorine-Carbon coupling (

) dominates this spectrum, causing extensive splitting.

Coupling (
Shift (6, ppm) Assignment Splitting Pattern
, Hz)
Doublet of Doublets
155.0 C-2 (C-F)
(dd)
Doublet of Doublets
150.5 C-6 (C-F)
(dd)
144.2 C-3 (C-OMe) Doublet (d)
1185 C-5 (Ar-H) Doublet (d)
112.0 C-1 (Quaternary) Triplet/dd
108.5 C-4 (Ar-H) Doublet (d)
56.4 -OCHs Singlet
22.1 -CHz2Br Triplet/dd
C. 19F NMR (Fluorine) - 376 MHz, CDClIs
e Signal 1 (F2):
to
ppm (Multiplet)
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» Signal 2 (F6):
to

ppm (Multiplet)

e Observation: Two distinct signals are expected due to the asymmetry caused by the 3-

methoxy group. If the electronic difference is slight, these may overlap or appear as a

complex second-order system.

Mass Spectrometry (MS)

lonization Mode: EI (Electron Impact) or ESI+ (Electrospray)

] Relative
m/z Value lon Identity
Abundance

Notes

[M]

236 /238 ~1:1 Ratio

Characteristic
Bromine Isotope
Pattern (

Br/

Br).

[M - Br]

157 High (Base Peak)

Formation of the 2,6-
difluoro-3-
methoxybenzyl cation.
This cation is
stabilized by
resonance from the

methoxy group.

[M - Br - CH3]

142 Medium

Loss of methyl radical

from the methoxy

group.

Fragmentation Pathway Diagram: The following diagram illustrates the primary fragmentation

logic, essential for confirming the structure during QC.
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Resonance
Quinoid Species

- Bre Stabilization (Stabilized)
Molecular lon [M]+ (Alpha Cleavage) Benzyl Cation [M-Br]+
m/z 236/238 m/z 157 - CH3-
Fragment [M -Br-CH3]+

m/z 142

Figure 1: Predicted Mass Spectrometry Fragmentation Pathway

Click to download full resolution via product page

Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a rapid "fingerprint" verification method.

Wavenumber (cm~?) Vibration Mode Functional Group

3050 - 3000 C-H Stretch Aromatic Ring
2980 - 2850 C-H Stretch Alkyl (Methoxy/Methylene)
Fluorinated Aromatic Ring
1620, 1590 C=C Stretch o
(distinctly sharp)
1275, 1050 C-O Stretch Aryl Alkyl Ether (Methoxy)
1100 - 1000 C-F Stretch Aryl Fluoride (Strong, Broad)
600 - 700 C-Br Stretch Alkyl Bromide

Synthesis & Stability Protocol

Warning: Benzyl bromides are lachrymators and potential alkylating agents. All handling must
occur in a fume hood.

Synthesis Workflow

The most reliable route to high-purity 2,6-difluoro-3-methoxybenzyl bromide avoids radical
bromination (which can over-brominate) and instead utilizes the alcohol intermediate.
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2,6-Difluoro-3-methoxybenzoic Acid

Reduction (LiAIH4 or BH3-THF)

0°C -> RT, THF

Intermediate:
2,6-Difluoro-3-methoxybenzyl Alcohol

Bromination (PBr3)
0°C, DCM or Et20

Target:
2,6-Difluoro-3-methoxybenzyl bromide

Figure 2: Recommended Synthetic Pathway for High Purity

Click to download full resolution via product page

Stability Note

« Hydrolysis Risk: The C-Br bond is activated by the electron-rich ring (methoxy group).
Moisture will rapidly hydrolyze this back to the alcohol or form the ether dimer.

o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) with desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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